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Compound Name:
4-Chloro-6-

(methylsulfonyl)quinoline

CAS No.: 454705-62-5

Cat. No.: B1457061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-6-(methylsulfonyl)quinoline is a substituted quinoline derivative of significant

interest in medicinal chemistry and drug development. The quinoline scaffold is a well-

established pharmacophore present in numerous therapeutic agents, exhibiting a broad range

of biological activities. The incorporation of a chloro group at the 4-position and a

methylsulfonyl moiety at the 6-position introduces unique electronic and steric properties,

making this compound a valuable intermediate for the synthesis of novel bioactive molecules.

These application notes provide a comprehensive guide to the safe handling, storage, and

utilization of 4-Chloro-6-(methylsulfonyl)quinoline powder in a laboratory setting. The

protocols herein are designed to ensure the integrity of the compound and the safety of the

personnel.
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While a comprehensive, officially published Safety Data Sheet (SDS) for 4-Chloro-6-
(methylsulfonyl)quinoline (CAS No. 454705-62-5) is not readily available, its properties can

be inferred from the known characteristics of its constituent functional groups: the 4-

chloroquinoline core and the aryl methylsulfonyl group.[1]

Table 1: Estimated Physicochemical Properties of 4-Chloro-6-(methylsulfonyl)quinoline

Property
Estimated
Value/Information

Justification and Key
Considerations

Appearance
Off-white to light yellow

crystalline powder

Based on typical appearance

of substituted quinolines and

aryl sulfones.

Molecular Formula C₁₀H₈ClNO₂S

Molecular Weight 241.70 g/mol

Melting Point
Expected to be a solid with a

relatively high melting point

The rigid aromatic structure

and polar sulfonyl group

contribute to strong

intermolecular forces.

Solubility

Likely soluble in polar organic

solvents (e.g., DMSO, DMF,

chlorinated solvents); sparingly

soluble in alcohols; likely

insoluble in water.

The quinoline nitrogen can be

protonated, but the overall

molecule is largely nonpolar.

Stability

Stable under recommended

storage conditions. Sensitive

to strong nucleophiles, strong

acids, and strong bases.

The 4-chloro position is

susceptible to nucleophilic

aromatic substitution. Aryl

sulfones are generally stable

but can undergo

decomposition under harsh

conditions.

Reactivity Insights: The Basis for Handling Precautions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1457061/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-chloro-6-methylsulfonyl-quinoline-powder
https://www.benchchem.com/product/b1457061/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-chloro-6-methylsulfonyl-quinoline-powder
https://www.guidechem.com/encyclopedia/4-chloro-6-methylsulfonyl-quin-dic2743819.html
https://www.benchchem.com/product/b1457061/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-chloro-6-methylsulfonyl-quinoline-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical behavior of 4-Chloro-6-(methylsulfonyl)quinoline is dictated by its key

functional groups:

4-Chloroquinoline Moiety: The chlorine atom at the 4-position of the quinoline ring is

activated towards nucleophilic aromatic substitution (SNAr). This is a crucial aspect for its

use as a synthetic intermediate. Common nucleophiles such as amines, thiols, and alkoxides

can displace the chloride under appropriate reaction conditions. This reactivity necessitates

careful consideration of chemical compatibility during storage and handling to prevent

unintended reactions.

Methylsulfonyl Group: The methylsulfonyl (-SO₂CH₃) group is an electron-withdrawing group,

which further activates the quinoline ring towards nucleophilic attack. Aryl sulfones are

generally chemically robust and stable to a wide range of reaction conditions. However,

under extreme thermal stress, sulfonyl-containing compounds can decompose, potentially

releasing toxic oxides of sulfur.[2]

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the chemical nature of 4-Chloro-6-(methylsulfonyl)quinoline, it should be handled as a

potentially hazardous substance. The hazards associated with the parent compound, quinoline,

include skin and eye irritation, and it is suspected of causing genetic defects and cancer.[3]

Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to minimize exposure.
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Core Protection

Enhanced Protection (as needed)

Chemical-resistant Lab Coat
(fully buttoned)

Nitrile Gloves
(double-gloving recommended)

Chemical Splash Goggles
(meeting ANSI Z87.1 standards)

Face Shield
(when handling larger quantities or potential for splash)

 if needed

NIOSH-approved Respirator
(if engineering controls are insufficient or for spill cleanup)

Researcher

 if needed

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) workflow for handling 4-Chloro-6-
(methylsulfonyl)quinoline powder.

Handling and Dispensing Protocol
All handling of 4-Chloro-6-(methylsulfonyl)quinoline powder should be conducted in a

designated area, preferably within a certified chemical fume hood to prevent inhalation of

airborne particles.

Step-by-Step Handling Procedure
Preparation:

Ensure the chemical fume hood is functioning correctly.
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Don all required PPE as outlined in the PPE Protocol (Figure 1).

Prepare a clean, dry, and chemically compatible work surface.

Have spill cleanup materials readily available.

Dispensing:

Use spark-proof tools for weighing and transferring the powder.

Minimize the creation of dust by handling the container gently.

If transferring to a new container, ensure it is appropriately labeled with the full chemical

name, CAS number, and relevant hazard warnings.

Post-Handling:

Securely seal the primary container.

Decontaminate the work surface and any equipment used.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Storage and Stability
Proper storage is critical to maintain the chemical integrity of 4-Chloro-6-
(methylsulfonyl)quinoline and to ensure laboratory safety.

Recommended Storage Conditions
Temperature: Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term

storage to minimize potential degradation.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) if possible, especially

for long-term storage, to prevent potential reactions with atmospheric moisture.

Container: Keep in a tightly sealed, light-resistant container.
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Incompatibilities: Store away from strong oxidizing agents, strong bases, and nucleophilic

compounds. A chemical compatibility chart should be consulted when storing near other

reagents.[4]

Emergency Procedures
Spill Response

Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep the absorbed material into a designated hazardous waste container.

Decontaminate the spill area.

Large Spills:

Evacuate the laboratory immediately and alert others.

Contact the institution's Environmental Health and Safety (EHS) department.

Do not attempt to clean up a large spill without specialized training and equipment.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of 4-Chloro-6-(methylsulfonyl)quinoline and any contaminated materials as

hazardous chemical waste in accordance with local, state, and federal regulations. Do not

dispose of this material down the drain or in regular trash.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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